Cas no 885273-74-5 (4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)-)

4-Oxazolecarboxylic acid, 2-(3,5-dimethylphenyl)-, is a heterocyclic organic compound featuring an oxazole core substituted with a 3,5-dimethylphenyl group and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or building block. The presence of the carboxylic acid group enhances reactivity, enabling derivatization into esters, amides, or other functionalized derivatives. The dimethylphenyl moiety contributes to steric and electronic modulation, potentially influencing binding affinity in target molecules. Its well-defined structure ensures consistency in research applications, making it a reliable choice for method development and compound optimization.
4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- structure
885273-74-5 structure
Product Name:4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)-
CAS No:885273-74-5
MF:C12H11NO3
MW:217.220643281937
CID:711053
PubChem ID:53407326
Update Time:2025-11-06

4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)-
    • 2-(3,5-dimethylphenyl)-1,3-oxazole-4-carboxylic acid
    • 2-(3,5-Dimethyl-phenyl)-oxazole-4-carboxylic acid
    • 2-(3,5-DIMETHYL-PHENYL)OXAZOLE-4-CARBOXYLIC ACID,
    • 2-(2,3-DIHYDRO-1H-INDEN-5-YLOXY)-5-(TRIFLUOROMETHYL)PHENYLAMINE
    • 2-(3,5-Dimethylphenyl)oxazole-4-carboxylic acid
    • 4-Oxazolecarboxylicacid,2-(3,5-dimethylphenyl)
    • FT-0745837
    • 2-(3,5-dimethylphenyl)-oxazole-4-carboxylic acid
    • DTXSID80695872
    • 885273-74-5
    • 2-(3,5-Dimethylphenyl)oxazole-4-carboxylicacid
    • SCHEMBL12521280
    • DB-077536
    • Inchi: 1S/C12H11NO3/c1-7-3-8(2)5-9(4-7)11-13-10(6-16-11)12(14)15/h3-6H,1-2H3,(H,14,15)
    • InChI Key: KHLSBMPNVRRFHD-UHFFFAOYSA-N
    • SMILES: O1C=C(C(=O)O)N=C1C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 217.07400
  • Monoisotopic Mass: 217.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.33000
  • LogP: 2.65660

4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- Pricemore >>

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4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- Related Literature

Additional information on 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)-

Comprehensive Overview of 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- (CAS No. 885273-74-5)

4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- (CAS No. 885273-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxazole core and 3,5-dimethylphenyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines the aromatic properties of the dimethylphenyl group with the heterocyclic reactivity of the oxazole ring, making it a valuable building block in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on targeted therapies. The compound's CAS No. 885273-74-5 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- typically involves multi-step organic reactions, including cyclization and carboxylation processes. Its carboxylic acid functional group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with enhanced bioavailability. This adaptability is crucial for optimizing drug-like properties, a hot topic in computational chemistry and AI-driven drug design.

From an industrial perspective, CAS No. 885273-74-5 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic methods to produce such intermediates, reducing waste and energy consumption. This aligns with global trends toward ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)-, ensuring purity and consistency for research applications. The compound's stability under various conditions is also a key consideration for formulation scientists, particularly in prodrug development.

In summary, 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- (CAS No. 885273-74-5) represents a critical intersection of organic synthesis, medicinal chemistry, and industrial innovation. Its role in advancing precision medicine and sustainable chemistry ensures its continued relevance in scientific and industrial communities.

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